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Compound of Interest

Compound Name: 2-(Difluoromethoxy)-4-fluoroaniline

Cat. No.: B2580475 Get Quote

Disclaimer: Information regarding the specific isomer 2-(Difluoromethoxy)-4-fluoroaniline is

scarce in publicly available scientific literature. This guide provides a detailed overview of the

closely related and better-documented isomer, 4-(Difluoromethoxy)-2-fluoroaniline (CAS No.

1003865-65-3), which serves as a valuable proxy for understanding the physicochemical

characteristics of this class of compounds. This information is intended for researchers,

scientists, and drug development professionals.

Introduction
Substituted anilines are pivotal structural motifs in medicinal chemistry and materials science.

The incorporation of fluorine-containing functional groups, such as the difluoromethoxy group,

can significantly modulate a molecule's pharmacokinetic and physicochemical properties.

These alterations may include enhanced metabolic stability, increased lipophilicity, and

modified binding affinities to biological targets. This document provides a comprehensive

technical overview of the physical and chemical properties of 4-(Difluoromethoxy)-2-

fluoroaniline, a key building block in the synthesis of various functional molecules.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 4-

(Difluoromethoxy)-2-fluoroaniline.
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Identifier Value

IUPAC Name 4-(Difluoromethoxy)-2-fluoroaniline

CAS Number 1003865-65-3

Molecular Formula C₇H₆F₃NO

Molecular Weight 177.12 g/mol

Canonical SMILES C1=CC(=C(C=C1N)F)OC(F)F

Property Value Source

Appearance White to off-white solid [1]

Odor Faint amine-like [1]

Solubility

Limited in water; soluble in

ethanol, acetone, and

dimethylformamide.

[1]

Thermal Stability Moderate [1]

Experimental Protocols
Plausible Synthesis of 4-(Difluoromethoxy)-2-
fluoroaniline
A common and effective method for the synthesis of substituted anilines is the reduction of the

corresponding nitro compound. The following protocol describes a plausible synthetic route to

4-(Difluoromethoxy)-2-fluoroaniline from its nitro precursor.

Reaction Scheme:
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4-(Difluoromethoxy)-2-fluoro-1-nitrobenzene 4-(Difluoromethoxy)-2-fluoroaniline

Reduction
(e.g., H2, Pd/C)

Discovery Phase

Preclinical Development

Clinical Development

Synthesis of
4-(Difluoromethoxy)-2-fluoroaniline

Library Synthesis

High-Throughput Screening

Hit Identification

Lead Optimization

In Vitro & In Vivo Studies

Toxicity Assessment

Phase I-III Trials

Regulatory Approval

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2580475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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